Cas no 52997-82-7 (4-(Pyridin-2-yl)pyrimidine)

• Product Name: 4-(Pyridin-2-yl)pyrimidine
• CAS No: 52997-82-7
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 1089390
• PubChem ID: 4248697
• Update Time: 2025-04-20

4-(Pyridin-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-yl)pyrimidine
• 4-pyridin-2-ylpyrimidine
• SCHEMBL4294864
• SB55267
• 4-(2-pyridyl)pyrimidine
• AKOS022172714
• 52997-82-7
• Z1618100591
• DTXSID50401205

• Inchi： 1S/C9H7N3/c1-2-5-11-8(3-1)9-4-6-10-7-12-9/h1-7H
• InChI Key： LNNOIWAELUWVRP-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1C=CN=CN=1

Computed Properties

• Exact Mass: 157.06411
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67